Cas no 143584-75-2 (S-Methyl-KE-298)

• Product Name: S-Methyl-KE-298
• CAS No: 143584-75-2
• MF: C₁₃H₁₆O₃S
• MW: 252.3293
• MDL: MFCD31382145
• CID: 2950100
• PubChem ID: 10037864
• Update Time: 2025-07-01

S-Methyl-KE-298 Chemical and Physical Properties

Names and Identifiers

• S-methyl-KE-298
• M-2
• 4-(4-methylphenyl)-2-(methylsulfanylmethyl)-4-oxobutanoic acid
• BCP29129
• 4-(4-methyl-phenyl)-2-methylthiomethyl-4-oxobutanoic acid
• S-methyl-KE-298?
• 4-(4-methylphenyl)-2-[(methylsulfanyl)methyl]-4-oxobutanoic acid
• 143584-75-2
• M-2;S-methyl-KE298
• TS-09018
• CS-6580
• HY-101671
• F81731
• AKOS040758578
• 2-((Methylthio)methyl)-4-oxo-4-(p-tolyl)butanoic acid
• EX-A4239
• S-Methyl-KE-298

• MDL： MFCD31382145
• Inchi： 1S/C13H16O3S/c1-9-3-5-10(6-4-9)12(14)7-11(8-17-2)13(15)16/h3-6,11H,7-8H2,1-2H3,(H,15,16)
• InChI Key： WRIZBWMOURRWRW-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])(C(=O)O[H])C([H])([H])C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 252.08201554 g/mol
• Monoisotopic Mass: 252.08201554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.33
• XLogP3: 2.1
• Topological Polar Surface Area: 79.7

S-Methyl-KE-298 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on S-Methyl-KE-298

Professional Introduction to Compound with CAS No. 143584-75-2 and Product Name: S-Methyl-KE-298

The compound identified by the CAS number 143584-75-2 and the product name S-Methyl-KE-298 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in medicinal chemistry. The focus of this introduction is to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary research, particularly in the context of drug development and bioorganic synthesis.

S-Methyl-KE-298 is a derivative that has been meticulously designed to exhibit specific pharmacological properties. Its molecular structure, characterized by a well-defined stereocenter, makes it an attractive candidate for further investigation in the synthesis of novel therapeutic agents. The introduction of a methyl group at a strategic position enhances its binding affinity to biological targets, which is a critical factor in drug design. This modification has been strategically employed to optimize pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. S-Methyl-KE-298, with its stereochemical complexity, aligns well with this trend. The compound’s ability to interact selectively with biological receptors due to its enantiomeric purity makes it a valuable asset in the quest for more effective and targeted therapies. Researchers have leveraged advanced synthetic methodologies to achieve high enantiomeric excess (ee), which is crucial for minimizing side effects associated with racemic mixtures.

The synthesis of S-Methyl-KE-298 involves a series of well-planned chemical transformations that highlight the ingenuity of modern organic synthesis. The process typically begins with the preparation of key intermediates, followed by functional group modifications that introduce the desired stereocenter. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in constructing the complex framework of this compound. These reactions offer high selectivity and yield, making them ideal for large-scale production.

One of the most compelling aspects of S-Methyl-KE-298 is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its efficacy in several disease models, including cancer and inflammatory disorders. The compound’s ability to modulate key signaling pathways has been attributed to its interaction with specific enzymes and receptors. For instance, preliminary data suggest that S-Methyl-KE-298 may inhibit the activity of certain kinases involved in tumor proliferation, offering a promising avenue for developing anticancer agents.

The pharmacological profile of S-Methyl-KE-298 has been further elucidated through computational modeling and experimental validation. Molecular docking studies have revealed that the compound binds tightly to its target proteins, suggesting high affinity and specificity. This binding mode has been confirmed through X-ray crystallography, providing insights into how the compound interacts at the atomic level. Such structural information is invaluable for optimizing drug candidates and improving their therapeutic efficacy.

In addition to its pharmacological potential, S-Methyl-KE-298 has shown promise as a tool compound in biochemical research. Its well-defined structure allows researchers to probe mechanistic details of enzymatic reactions and metabolic pathways. By studying how this compound interacts with biological systems, scientists can gain a deeper understanding of disease mechanisms and develop more effective therapeutic strategies.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective drugs reach the market. The development of S-Methyl-KE-298 has been conducted with adherence to Good Manufacturing Practices (GMP) and other regulatory guidelines. This rigorous approach ensures that the compound meets high standards of quality and consistency, which are essential for clinical trials and eventual commercialization.

Future directions for research on S-Methyl-KE-298 include exploring its potential in combination therapies and investigating its long-term safety profile. The compound’s unique properties make it an excellent candidate for developing synergistic drug regimens that could enhance treatment outcomes. Additionally, ongoing studies aim to assess its stability under various conditions and its compatibility with different formulations, which are critical factors for drug delivery systems.

The impact of S-Methyl-KE-298 extends beyond academic research; it holds significant commercial potential as well. Pharmaceutical companies are keenly interested in compounds like this due to their potential to address unmet medical needs. As research progresses, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion,S-Methyl-KE-298, identified by CAS No. 143584-75-2, represents a notable advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features, coupled with promising preclinical results, position it as a key player in future therapeutic strategies. As research continues, further insights into its mechanisms of action will undoubtedly emerge, paving the way for innovative treatments across multiple therapeutic areas.